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Compound of Interest

Compound Name:
Methyl 1-methyl-1H-indole-2-

carboxylate

Cat. No.: B1266890 Get Quote

An In-depth Technical Guide to Methyl 1-methyl-
1H-indole-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

nomenclature, synthesis, and physicochemical properties of methyl 1-methyl-1H-indole-2-
carboxylate, a heterocyclic compound of interest in organic synthesis and medicinal chemistry.

Chemical Structure and Nomenclature
Methyl 1-methyl-1H-indole-2-carboxylate is a derivative of indole, an aromatic heterocyclic

organic compound. The structure features a bicyclic system consisting of a fused benzene and

pyrrole ring. A methyl group is attached to the nitrogen atom (position 1) of the indole ring, and

a methyl carboxylate group is substituted at position 2.

IUPAC Name: methyl 1-methylindole-2-carboxylate[1]

Chemical Formula: C₁₁H₁₁NO₂[1][2]

Chemical Structure:

Caption: Chemical structure of methyl 1-methyl-1H-indole-2-carboxylate.
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Physicochemical Properties
A summary of the key physicochemical properties of methyl 1-methyl-1H-indole-2-
carboxylate is presented in the table below. These properties are computationally predicted.

Property Value Source

Molecular Weight 189.21 g/mol [2]

Monoisotopic Mass 189.078978594 Da [2]

XlogP 2.3 [1]

InChI

InChI=1S/C11H11NO2/c1-12-

9-6-4-3-5-8(9)7-

10(12)11(13)14-2/h3-7H,1-2H3

[1]

InChIKey
PEHJJMYCHVPFCG-

UHFFFAOYSA-N
[1]

SMILES
CN1C2=CC=CC=C2C=C1C(=

O)OC
[1]

Synthesis Protocol
A reported method for the synthesis of methyl 1-methyl-1H-indole-2-carboxylate involves the

methylation of methyl 1H-indole-2-carboxylate.[3]

Materials:

Methyl 1H-indole-2-carboxylate (5.0 g)

Dimethyl sulphate (9 ml)

Potassium carbonate (10.4 g)

Dry acetone (200 ml)

5% ammonia solution (50 ml)
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Dichloromethane

Water

Procedure:

A suspension of methyl 1H-indole-2-carboxylate, dimethyl sulphate, and potassium

carbonate in dry acetone is prepared in a suitable flask.[3]

The mixture is stirred and heated under reflux for 24 hours.[3]

After cooling to room temperature, a 5% ammonia solution is added, and the mixture is

stirred for an additional 2 hours.[3]

The solvent is removed under reduced pressure (in vacuo).

The resulting residue is partitioned between dichloromethane and water.[3]

The organic layer is separated, dried, and the solvent is evaporated to yield methyl 1-
methyl-1H-indole-2-carboxylate as a white solid.[3]

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information detailing specific signaling pathways or

extensive biological activities directly associated with methyl 1-methyl-1H-indole-2-
carboxylate. However, the indole nucleus is a prominent scaffold in numerous biologically

active compounds and approved drugs. Derivatives of indole-2-carboxamides, which are

structurally related, have been investigated for their anti-Trypanosoma cruzi activity and as

potential antiproliferative agents.[4][5][6] Further research is required to elucidate the specific

biological profile of methyl 1-methyl-1H-indole-2-carboxylate.

Conclusion
Methyl 1-methyl-1H-indole-2-carboxylate is a well-defined indole derivative with established

synthetic routes. While its specific biological functions are not extensively documented, its

structural similarity to other bioactive indole compounds suggests potential for further

investigation in drug discovery and development. This guide provides foundational information

to support such research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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